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Compound of Interest

Compound Name: Clavamycin A

Cat. No.: B026927

Essential Safety and Handling Guide for Clavamycin
A

Disclaimer: No specific Safety Data Sheet (SDS) for Clavamycin A could be located. The
following guidance is based on the safety profile of the closely related compound, clavulanic
acid, and general precautions for handling 3-lactam antibiotics. It is imperative to treat
Clavamycin A as a potentially hazardous substance and a sensitizer.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Clavamycin A. The procedural
guidance herein is designed to answer key operational questions and ensure a safe laboratory
environment.

Hazard Identification and Classification

Clavamycin A is a member of the clavam class of 3-lactam antibiotics.[1] Due to the lack of
specific data for Clavamycin A, the hazard classification is based on clavulanic acid. All 3-
lactam antibiotics should be handled with care due to their potential to cause allergic
sensitization.[2]

GHS Hazard Classification for Clavulanic Acid[3]

» Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.
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 Skin Irritation (Category 2): H315 - Causes skin irritation.
e Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

o Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if
inhaled.

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[4][5]

» Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory
irritation.

Quantitative Toxicity Data (Clavulanic Acid)

The following table summarizes the available non-clinical toxicity data for clavulanic acid.

Toxicity Metric  Value Species Route Reference
LD50 >2000 mg/kg Adult Rodents Oral [6]
Toxicity Pre-weaning

125 mg/kg Oral (6]
Observed Rats

Personal Protective Equipment (PPE) and Engineering
Controls

A multi-layered approach to protection, combining engineering controls and PPE, is essential
for safely handling Clavamycin A.
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Control Type

Specification

Rationale

Reference

Engineering

Chemical Fume Hood

or Ventilated Balance

Enclosure

To minimize inhalation

exposure when
handling the solid

compound.

[3]17]

Hand Protection

Nitrile gloves (double-

gloving

recommended)

To prevent skin
contact and
sensitization. Gloves
must be inspected

before use.

[7](8]

Eye Protection

Tightly fitting safety
goggles with side-
shields

To protect eyes from
dust particles and

splashes.

[7]

Body Protection

Impervious lab coat,
long-sleeved, with

tight cuffs

To protect skin and
clothing from

contamination.

[3]

Respiratory

NIOSH-approved

respirator

Required when dusts

are generated,

especially outside of a

ventilated enclosure.

[8]

Operational Plan: Handling Procedures

Adherence to a strict, step-by-step protocol is critical to minimize exposure risk.

Protocol for Handling Solid Clavamycin A:

e Preparation:

o Designate a specific area for handling Clavamycin A, preferably within a chemical fume

hood.

o Ensure all necessary PPE is available and in good condition.
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o Prepare all equipment (spatulas, weigh boats, containers) within the fume hood to
minimize movement of the powder. .

e Donning PPE:

o

Don a lab coat, ensuring it is fully buttoned.

[e]

Put on the first pair of nitrile gloves.

o

Don safety goggles.

[¢]

Put on the second pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of
the lab coat. .

e Weighing and Aliquoting:

o Perform all manipulations of the solid compound within a chemical fume hood or a
ventilated balance enclosure to control dust.[7]

o Handle the compound gently to avoid creating airborne dust.
o Use dedicated spatulas and equipment.
o Close the primary container immediately after use. .

e Post-Handling:

o

Clean all equipment and the work surface with an appropriate decontamination solution
(see Section 5).

[¢]

Carefully doff the outer pair of gloves and dispose of them as hazardous waste.

[e]

Doff the remaining PPE in the reverse order of donning, being careful to avoid self-
contamination.

[e]

Wash hands thoroughly with soap and water after removing all PPE.[7]

Disposal Plan
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Improper disposal of antibiotics can have significant environmental consequences.[9] All waste

containing Clavamycin A must be treated as hazardous chemical waste.

Disposal .

Waste Type Rationale Reference
Procedure
Collect in a clearly

To prevent
labeled, sealed )
_ , environmental release
Solid Waste container for ) [7119]
] and accidental
hazardous chemical
exposure.
waste.
Collectin an
approved, sealed High concentrations of
] container for antibiotics are

Stock Solutions ) ) [9]
hazardous chemical considered hazardous
waste. Do not pour chemical waste.
down the drain.
Decontaminate via To neutralize the
chemical inactivation active antibiotic

Contaminated Media before disposal. compound before it [9]

Autoclaving may not
be sufficient.

enters the waste

stream.

Dispose of as
) hazardous chemical
Contaminated PPE _ _
waste in a designated,

sealed container.

To prevent cross-
contamination and
exposure from used

protective equipment.

Chemical Decontamination: Residues of 3-lactam antibiotics can be inactivated by hydrolysis of

the B-lactam ring. Solutions of sodium hydroxide (1 M) or hydroxylamine can be used for this

purpose.[10] Follow all institutional guidelines for chemical decontamination procedures.

Visualizations
Experimental Workflow
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:

Weigh/Aliquot Powder
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& Equipment
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:

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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